molecular formula C7H10F6O B8592467 4-Heptanol, 1,1,1,7,7,7-hexafluoro-

4-Heptanol, 1,1,1,7,7,7-hexafluoro-

Cat. No. B8592467
M. Wt: 224.14 g/mol
InChI Key: GNAZHPIBRVVJQW-UHFFFAOYSA-N
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Description

4-Heptanol, 1,1,1,7,7,7-hexafluoro- is a useful research compound. Its molecular formula is C7H10F6O and its molecular weight is 224.14 g/mol. The purity is usually 95%.
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properties

Product Name

4-Heptanol, 1,1,1,7,7,7-hexafluoro-

Molecular Formula

C7H10F6O

Molecular Weight

224.14 g/mol

IUPAC Name

1,1,1,7,7,7-hexafluoroheptan-4-ol

InChI

InChI=1S/C7H10F6O/c8-6(9,10)3-1-5(14)2-4-7(11,12)13/h5,14H,1-4H2

InChI Key

GNAZHPIBRVVJQW-UHFFFAOYSA-N

Canonical SMILES

C(CC(F)(F)F)C(CCC(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-1,1,1-trifluoropropane (31 g, 0.175 mol) was dissolved in THF (175 mL). Mg (4.2 g, 0.175 mol) was placed in a 1 L, 3-necked round-bottom flask equipped with a condenser, nitrogen inlet and thermometer. The bromide solution (10 mL) was added to cover the magnesium and upon stirring a mild exotherm commenced. The temperature was kept <40° C. by immersing the flask in a bowl of water. The bromide was added slowly to maintain this mild exothermic reaction. When the exotherm had subsided the mixture was cooled in ice-water and methyl formate (7 mL, 0.11 mol) in THF (175 mL) was added. The mixture was stirred for 30 min and then quenched with NH4Cl (aq.soln. 100 mL). The mixture was extracted with ethyl acetate. The organic extracts were washed with brine, dried (MgSO4) and evaporated.
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